Cas no 109163-69-1 (N-Caffeoyltryptophan)

• Product Name: N-Caffeoyltryptophan
• CAS No: 109163-69-1
• MF: C₂₀H₁₈N₂O₅
• MW: 366.3673
• CID: 4723934
• PubChem ID: 10428959
• Update Time: 2024-11-07

N-Caffeoyltryptophan Chemical and Physical Properties

Names and Identifiers

• caffeoyltryptophan
• caffeoyl tryptophan
• BDBM50492017
• L-Tryptophan, N-[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]-
• D9G5AEW898
• CS-0253671
• 112924-44-4
• L-Tryptophan, N-[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]-
• N-[3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl]-L-tryptophan
• AKOS040763824
• HY-N10002
• CHEMBL2392128
• DTXSID601315939
• C20H18N2O5
• (2S)-2-[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enamido]-3-(1H-indol-3-yl)propanoic acid
• 109163-69-1
• L-Tryptophan, N-[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]-, (E)-
• N-(E)-CAFFEOYL-.LAMBDA.-TRYPTOPHAN
• trans-Caffeoyl-L-tryptophan
• CHEMBL3969626
• 2-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]-3-(1H-indol-3-yl)propanoic Acid
• N-Caffeoyltryptophan
• SCHEMBL1711556
• 2-[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enamido]-3-(1H-indol-3-yl)propanoic acid
• BDBM50193046
• CHEBI:175694
• SCHEMBL22557392
• (2S)-2-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]-3-(1H-indol-3-yl)propanoic acid
• TS-10209
• (2S)-2-(((E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)amino)-3-(1H-indol-3-yl)propanoic acid

• Inchi： 1S/C20H18N2O5/c23-17-7-5-12(9-18(17)24)6-8-19(25)22-16(20(26)27)10-13-11-21-15-4-2-1-3-14(13)15/h1-9,11,16,21,23-24H,10H2,(H,22,25)(H,26,27)/b8-6+/t16-/m0/s1
• InChI Key： XITPERBRJNUFSB-BVBGJJFLSA-N
• SMILES： O([H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)=O

Computed Properties

• Exact Mass: 366.12157168 g/mol
• Monoisotopic Mass: 366.12157168 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123
• Molecular Weight: 366.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-L-alpha-amino acids